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Compound of Interest

Compound Name: SHP389
Cat. No.: B15574588
Get Quote

This technical support center provides researchers, scientists, and drug development
professionals with troubleshooting guides and frequently asked questions (FAQSs) for
overcoming resistance to the SHP2 inhibitor, TNO155, in cancer cell lines.

Frequently Asked Questions (FAQS)

Q1: What is TNO155 and what is its mechanism of action?

Al: TNO155 is a selective, orally active allosteric inhibitor of SHP2 (Src homology region 2
domain-containing phosphatase 2), a non-receptor protein tyrosine phosphatase encoded by
the PTPN11 gene.[1][2] SHP2 is a critical signaling node that relays signals from receptor
tyrosine kinases (RTKs) to downstream pathways, most notably the RAS-MAPK pathway,
which is crucial for cell growth, differentiation, and survival.[1][3] TNO155 binds to an allosteric
site on SHP2, stabilizing it in an inactive conformation and thereby preventing its signaling
activity.[4][5] This action can inhibit the growth of cancer cells that are dependent on RTK
signaling.[6]

Q2: What are the known mechanisms of resistance to TNO155?

© 2026 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b15574588#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/32910655/
https://www.medchemexpress.com/literature/tno155-is-an-orally-active-wt-shp2-inhibitor-with-antineoplastic-activity.html
https://pubmed.ncbi.nlm.nih.gov/32910655/
https://www.mdpi.com/2072-6694/15/22/5384
https://www.oncotarget.com/article/27435/text/
https://www.researchgate.net/publication/344223250_Identification_of_TNO155_an_Allosteric_SHP2_Inhibitor_for_the_Treatment_of_Cancer
https://aacrjournals.org/clincancerres/article/27/1/342/83701/Combinations-with-Allosteric-SHP2-Inhibitor-TNO155
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15574588?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

A2: While TNO155 can be effective, cancer cells can develop resistance through several
mechanisms. One key mechanism is the rapid feedback activation of FGFR (Fibroblast Growth
Factor Receptor) signaling, which can reactivate the MAPK pathway despite SHP2 inhibition.[4]
Additionally, genome-wide CRISPR/Cas9 knockout screens have identified several genes
whose loss can confer resistance to SHP2 inhibitors. These include tumor suppressor genes
like NF1, PTEN, and CDKN1B, as well as genes associated with RASopathies such as LZTR1
and RASA2.[7] Novel resistance targets identified include INPPL1 and MAP4K5.[7]

Q3: In which cancer types and with which mutations is TNO155 expected to be most effective?

A3: TNO155 is being investigated in a variety of solid tumors.[8] It is expected to be particularly
effective in cancers driven by aberrant RTK signaling.[6][9] Clinical trials are actively recruiting
patients with specific mutations, including KRAS G12C, ALK fusion, and BRAF V600E, in
cancers such as non-small cell lung carcinoma and colorectal carcinoma. Preclinical studies
have shown its potential in EGFR-mutant lung cancer, BRAF V600E colorectal cancer, and
KRAS G12C-mutant cancers.[6][9]

Troubleshooting Guide

Problem 1: TNO155 monotherapy is not effective in my cancer cell line.

Possible Cause Suggested Solution

Intrinsic Resistance: The cell line may have pre- ) ] ] )
o ) ] Characterize the genomic profile of your cell line
existing resistance mechanisms, such as ) ) ) _
) ] to identify potential resistance markers.
mutations in genes downstream of SHP2 (e.g., ] o ) )
Consider combination therapies targeting the
KRAS, BRAF) or loss of tumor suppressor

) specific resistance pathway.
genes like PTEN or NF1.[7]

Feedback Loop Activation: Inhibition of SHP2

can lead to feedback activation of other

Combine TNO155 with an inhibitor of the
reactivated pathway, for example, an FGFR

signaling pathways, such as the FGFR pathway, =~
inhibitor.[4]

which can bypass the effect of TNO155.[4]

) Assess the dependence of your cell line on the
Low SHP2 Dependence: The cancer cell line )
S RAS-MAPK pathway. If the pathway is not a
may not be primarily dependent on SHP2 ) ) ) )
) ) ) ) primary driver, TNO155 monotherapy is unlikely
signaling for its growth and survival. )
to be effective.
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Problem 2: My cancer cell line develops acquired resistance to TNO155 over time.

Possible Cause

Suggested Solution

Gatekeeper Mutations: Although not yet widely
reported for TNO155, acquired resistance to
targeted therapies often involves the
development of secondary mutations in the drug

target.

Perform sequencing of the PTPN11 gene in
resistant clones to identify potential mutations
that prevent TNO155 binding.

Bypass Tract Activation: Resistant cells may
have activated alternative signaling pathways to
circumvent SHP2 inhibition. This can include
upregulation of other RTKs or activation of

parallel pathways like the PI3K-AKT pathway.[3]

Use phosphoproteomics or Western blotting to
identify upregulated signaling pathways in
resistant cells. Combine TNO155 with an

inhibitor targeting the identified bypass pathway.

Emergence of Resistant Subclones: A pre-
existing subpopulation of resistant cells may be
selected for during TNO155 treatment.

Analyze the heterogeneity of the parental cell
line. Consider upfront combination therapies to

prevent the outgrowth of resistant clones.

Data on TNO155 Combination Therapies

The following tables summarize quantitative data from preclinical and clinical studies on the

efficacy of TNO155 in combination with other targeted agents.

Table 1: In Vitro Efficacy of TNO155 Combinations
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Cancer Type Cell Line Combination Effect Reference
BRAF V600E TNO155 + Synergistic
Colorectal HT-29 Dabrafenib + inhibition of cell [10]
Cancer Trametinib proliferation
BRAF V600E TNO155 + Synergistic
Colorectal RKO Dabrafenib + inhibition of cell [10]
Cancer Trametinib proliferation
Enhanced
KRAS G12C TNO155 + KRAS efficacy and
H358 . : [6]
Lung Cancer G12C inhibitor sustained ERK
inhibition
Combination
TNO155 +
EGFR-mutant o benefit and
HCC827 Nazartinib ) [6]
NSCLC ] sustained ERK
(EGFRIi) N
inhibition
TNO155 + ALK- o
o Synergistically
ALK-mutant ) TKiIs (crizotinib,
Various o reduced cell [11]
Neuroblastoma ceritinib,
o growth
lorlatinib)
Table 2: Clinical Trial Data for TNO155 Combinations
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Disease
Trial ID Cancer Type  Combination  Dose Control Rate  Reference
(DCR)
TNO155: 60
mg QD (2
TNO155 + wks on/1 wk
NCT0400052  Advanced ]
) Spartalizuma  off); 31.6% [8]
9 Solid Tumors ]
Spartalizuma
b: 300 mg
Q3w
TNO155: 10
KontRASt-01 mg BID (2
KRAS G12C+ TNO155 +
(NCT046991 _ wks on/1 wk 83.3% [12]
Solid Tumors JDQ433
88) off); IDQ433:
200 mg BID

Signaling Pathways and Experimental Workflows

TNO155 Mechanism of Action and Resistance Pathways
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Caption: TNO155 inhibits SHP2, blocking the RAS-MAPK pathway. Resistance can arise from
feedback loops, downstream mutations, or bypass pathways.

Experimental Workflow for Testing TNO155 Combinations

© 2026 BenchChem. All rights reserved. 7/12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15574588?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“E Troubleshooting & Optimization

Check Availability & Pricing

Select Cancer Cell Lines
(e.g., with specific mutations)

Cell Viability/Proliferation Assay
(e.g., CellTiter-Glo, Crystal Violet)

Determine 1C50 values for
TNO155 and combination drug

Synergy Analysis
(e.g., Bliss, Loewe, HSA)

f synergistic

Western Blot Analysis for
Pathway Modulation (p-ERK, p-AKT)

In Vivo Xenograft Studies
in Mice

Tumor Growth Inhibition
and Survival Analysis

Evaluate Combination Efficacy

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 8/12 Tech Support


https://www.benchchem.com/product/b15574588/docs?utm_src=pdf-body-img#technical-support-center-overcoming-tno155-resistance-in-cancer-cell-lines
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15574588?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Caption: A typical workflow for evaluating the synergistic effects of TNO155 in combination with
other anti-cancer agents.

Key Experimental Protocols
1. Cell Proliferation Assay (Crystal Violet)

This protocol is adapted from methodologies used in studies evaluating TNO155 combinations.
[10]

Cell Seeding: Seed cancer cells in 96-well plates at a density of 2,000-5,000 cells per well
and allow them to adhere overnight.

Drug Treatment: Treat the cells with a dose-response matrix of TNO155 and the combination
drug for 72 hours. Include DMSO as a vehicle control.

Fixation: After incubation, gently wash the cells with PBS and fix with 100 pL of 4%
paraformaldehyde for 15 minutes at room temperature.

Staining: Remove the fixative and wash with PBS. Stain the cells with 100 pL of 0.5% crystal
violet solution for 20 minutes.

Washing: Gently wash the plates with water to remove excess stain and allow them to air
dry.

Solubilization and Measurement: Solubilize the stain by adding 100 pL of 10% acetic acid to
each well. Measure the absorbance at 590 nm using a plate reader.

Data Analysis: Normalize the absorbance values to the DMSO control to determine the
percentage of cell growth inhibition.

. Western Blotting for Pathway Analysis
This protocol is a standard method for assessing the modulation of signaling pathways.[6]

e Cell Lysis: Treat cells with TNO155, the combination drug, or both for the desired time points.
Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease
and phosphatase inhibitors.
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Protein Quantification: Determine the protein concentration of the lysates using a BCA
protein assay.

SDS-PAGE and Transfer: Denature equal amounts of protein by boiling in Laemmli buffer
and separate them on an SDS-PAGE gel. Transfer the proteins to a PVDF membrane.

Blocking and Antibody Incubation: Block the membrane with 5% non-fat milk or BSA in TBST
for 1 hour at room temperature. Incubate the membrane with primary antibodies (e.g., anti-p-
ERK, anti-ERK, anti-p-AKT, anti-AKT, anti-GAPDH) overnight at 4°C.

Secondary Antibody and Detection: Wash the membrane with TBST and incubate with HRP-
conjugated secondary antibodies for 1 hour at room temperature. Detect the protein bands
using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Analysis: Quantify the band intensities and normalize the levels of phosphorylated proteins
to the total protein levels.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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